Cas no 850906-15-9 (5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 850906-15-9
• MF: C₂₄H₂₂ClNO₂
• MW: 391.889985561371
• CID: 5853803
• PubChem ID: 2152066
• Update Time: 2025-07-01

5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 5-[(2-chlorophenyl)methoxy]-3,4-dihydro-2-[(4-methylphenyl)methyl]-
• 5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one
• 5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-3,4-dihydroisoquinolin-1-one
• F0556-0368
• AKOS024583196
• 850906-15-9
• 5-((2-chlorobenzyl)oxy)-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one

• Inchi： 1S/C24H22ClNO2/c1-17-9-11-18(12-10-17)15-26-14-13-20-21(24(26)27)6-4-8-23(20)28-16-19-5-2-3-7-22(19)25/h2-12H,13-16H2,1H3
• InChI Key： NSNBFAUHLLIUTB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OCC3=CC=CC=C3Cl)=CC=C2)CCN1CC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 391.1339066g/mol
• Monoisotopic Mass: 391.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 590.0±50.0 °C(Predicted)
• pka: -1.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one

Introducing 5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 850906-15-9): A Pivotal Compound in Modern Pharmaceutical Research

The compound 5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one, identified by its CAS number 850906-15-9, represents a significant advancement in the field of pharmaceutical chemistry. This meticulously crafted molecule has garnered attention for its potential applications in the development of novel therapeutic agents. The intricate structure of this tetrahydroisoquinoline derivative, characterized by its dual aromatic substituents and functional groups, positions it as a versatile scaffold for further chemical manipulation and biological evaluation.

At the heart of this compound's appeal lies its structural complexity, which is not merely a matter of academic curiosity but holds practical implications for drug design. The presence of both (2-chlorophenyl)methoxy and (4-methylphenyl)methyl groups introduces unique electronic and steric properties that can be leveraged to modulate receptor interactions. This dual functionality is particularly intriguing in the context of targeting complex biological pathways, where precise molecular recognition is paramount.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such compounds with unprecedented accuracy. The virtual screening of 5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one against various protein targets has revealed promising interactions with enzymes and receptors implicated in neurological disorders. These computational insights have paved the way for experimental validation in preclinical studies.

In the realm of medicinal chemistry, tetrahydroisoquinoline derivatives have long been recognized for their pharmacological significance. The scaffold itself is closely associated with a host of bioactive molecules that exhibit diverse therapeutic effects. By appending specific substituents to the core structure, chemists can fine-tune the pharmacological profile to address specific disease mechanisms. The compound in question exemplifies this principle, combining structural elements that suggest potential activity in areas such as central nervous system modulation and anti-inflammatory responses.

The synthesis of 5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one presents a formidable challenge due to its multi-step construction and the need for precise regioselectivity. However, modern synthetic methodologies have made significant strides in facilitating such complex transformations. Transition metal-catalyzed reactions and organometallic chemistry have played pivotal roles in streamlining the synthetic route while maintaining high yields and purity standards. These advancements underscore the importance of innovative synthetic strategies in unlocking the therapeutic potential of complex molecules.

As interest in targeted therapies continues to grow, compounds like 5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one are being evaluated for their suitability as leads in drug discovery programs. The compound's ability to engage with multiple biological targets makes it an attractive candidate for developing polypharmacological interventions—strategies that address multiple aspects of a disease simultaneously. Such approaches are gaining traction as effective means to combat complex pathological conditions.

The role of structural biology in guiding drug design cannot be overstated. High-resolution crystal structures of protein-ligand complexes have provided invaluable insights into molecular recognition processes. In the case of this tetrahydroisoquinoline derivative, structural data has been instrumental in rationalizing its interactions with potential drug targets. By understanding how the compound binds at a molecular level, researchers can make informed modifications to enhance potency and selectivity.

Ethical considerations are integral to pharmaceutical research, particularly when dealing with compounds that may enter clinical development. Rigorous safety assessments are conducted to ensure that potential therapeutic benefits outweigh any risks associated with exposure. These assessments include toxicological studies and pharmacokinetic evaluations designed to characterize how the body processes the compound over time. Such data is critical for determining appropriate dosing regimens and identifying any adverse effects that may arise during treatment.

The integration of artificial intelligence (AI) into drug discovery workflows has revolutionized how compounds are identified and optimized. Machine learning algorithms can analyze vast datasets to identify patterns that human researchers might overlook. In the context of 5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one, AI-driven predictions have suggested modifications that could enhance its bioactivity without compromising solubility or metabolic stability—a common challenge in lead optimization.

Collaborative efforts between academia and industry have accelerated progress in translating laboratory discoveries into clinical reality. Open innovation models foster knowledge sharing and resource pooling, enabling faster development cycles for promising candidates like this tetrahydroisoquinoline derivative. Such partnerships are essential for navigating the complexities of drug development from bench to market.

The future prospects for 5-[(2-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one remain bright as ongoing research continues to uncover new applications and refine its therapeutic potential. Continued exploration into its mechanism of action will provide deeper insights into how it interacts with biological systems—a foundation for developing next-generation treatments tailored to individual patient needs.